Cas no 904825-03-2 (3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide)

• Product Name: 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• CAS No: 904825-03-2
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5981578
• PubChem ID: 16030251
• Update Time: 2025-05-30

3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide
• Benzamide, 3,4-dimethyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-
• 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide
• HMS1895F21
• 904825-03-2
• 3,4-dimethyl-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)benzamide
• G746-0003
• F2073-0008
• CCG-97399
• 3,4-dimethyl-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)benzamide
• NCGC00133615-01
• HMS3517N18
• AKOS002060805
• CHEMBL1595206

• Inchi： 1S/C18H17N3O2/c1-11-7-8-14(10-12(11)2)17(22)20-16-13(3)19-15-6-4-5-9-21(15)18(16)23/h4-10H,1-3H3,(H,20,22)
• InChI Key： UFBQROYIGWVZNN-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 10.29±0.20(Predicted)

Additional information on 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}benzamide

Comprehensive Overview of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2)

3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

The molecular structure of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide features a pyrido[1,2-a]pyrimidin-4-one core, substituted with a 3,4-dimethylbenzamide moiety. This configuration is critical for its interaction with biological targets, particularly enzymes involved in cell signaling pathways. Recent studies have explored its potential in modulating protein-protein interactions, a hot topic in drug discovery and biomolecular engineering.

In the context of drug development, 904825-03-2 has been investigated for its pharmacokinetic properties, including solubility, stability, and bioavailability. These factors are essential for determining its suitability as a lead compound in therapeutic applications. The compound's structure-activity relationship (SAR) has also been a focus of research, as scientists aim to optimize its efficacy and reduce potential side effects.

Another area of interest is the synthesis of 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide. Advanced organic synthesis techniques, such as microwave-assisted reactions and catalyzed cross-coupling, have been employed to improve yield and purity. These methods are part of the broader trend toward green chemistry and sustainable manufacturing, which are highly relevant in today's scientific community.

The compound's potential applications extend beyond oncology. Preliminary studies suggest it may also play a role in neurodegenerative diseases and inflammatory disorders, making it a versatile candidate for multi-target drug design. This aligns with the growing demand for polypharmacology approaches, where a single compound can address multiple disease pathways.

From a commercial perspective, 904825-03-2 is of interest to pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its unique properties make it a valuable asset for patent applications and collaborative research projects. Additionally, the compound's relevance to AI-driven drug discovery platforms highlights its potential in the era of computational chemistry and machine learning.

In summary, 3,4-dimethyl-N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}benzamide (CAS No. 904825-03-2) represents a promising area of research with broad implications for modern medicine and biotechnology. Its study continues to evolve, driven by advancements in chemical synthesis, biological screening, and computational modeling.